Cas no 1150164-23-0 (6-(Cyclopropylamino)-5-nitroquinoline)

• Product Name: 6-(Cyclopropylamino)-5-nitroquinoline
• CAS No: 1150164-23-0
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD12026014
• CID: 856358
• Update Time: 2026-04-29

6-(Cyclopropylamino)-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-5-nitroquinolin-6-amine
• 6-(Cyclopropylamino)-5-nitroquinoline

• MDL： MFCD12026014
• Inchi： InChI=1S/C12H11N3O2/c16-15(17)12-9-2-1-7-13-10(9)5-6-11(12)14-8-3-4-8/h1-2,5-8,14H,3-4H2
• InChI Key： IMSZYKNXWJNSHR-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=CC=C2N=C1)NC3CC3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 70.74000
• LogP: 3.31350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 6-(Cyclopropylamino)-5-nitroquinoline

6-(Cyclopropylamino)-5-nitroquinoline: A Comprehensive Overview

6-(Cyclopropylamino)-5-nitroquinoline (CAS No. 1150164-23-0) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to 6-(Cyclopropylamino)-5-nitroquinoline, providing a comprehensive understanding of its significance in modern scientific research.

The molecular structure of 6-(Cyclopropylamino)-5-nitroquinoline is characterized by a quinoline backbone, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyridine ring. The quinoline moiety is further substituted at the 5-position with a nitro group (-NO₂) and at the 6-position with a cyclopropylamino group (-NH-C₃H₅). These substituents not only influence the compound's physical and chemical properties but also play a crucial role in its biological activity. The nitro group introduces electron-withdrawing effects, enhancing the compound's reactivity, while the cyclopropylamino group contributes to hydrogen bonding capabilities and structural rigidity.

Recent studies have highlighted the potential of 6-(Cyclopropylamino)-5-nitroquinoline as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as cancer progression and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are known to play a critical role in epigenetic regulation and cancer development. The cyclopropylamino group was found to be essential for binding to the enzyme's active site, suggesting that structural modifications at this position could further enhance its therapeutic potential.

In addition to its pharmacological applications, 6-(Cyclopropylamino)-5-nitroquinoline has also been investigated for its electronic properties. The quinoline framework is known for its π-conjugated system, which makes it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). A team of scientists from the University of California reported that the introduction of the nitro group significantly improved the charge transport properties of the material, making it a promising candidate for next-generation electronic devices.

The synthesis of 6-(Cyclopropylamino)-5-nitroquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the nucleophilic substitution of a halogenated quinoline derivative with an amine-containing cyclopropane ring. The nitration step is typically carried out under controlled conditions to ensure selective placement of the nitro group at the 5-position. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous-flow chemistry, to optimize reaction yields and reduce production costs.

One of the most exciting developments in recent years is the use of 6-(Cyclopropylamino)-5-nitroquinoline as a building block for constructing supramolecular assemblies. By exploiting its hydrogen bonding capabilities and π-π interactions, scientists have successfully assembled self-healing hydrogels and stimuli-responsive materials. These materials have potential applications in drug delivery systems, tissue engineering, and sensors. A study published in *Nature Communications* demonstrated that hydrogels formed from this compound exhibited excellent biocompatibility and mechanical strength, making them ideal candidates for biomedical applications.

In conclusion, 6-(Cyclopropylamino)-5-nitroquinoline (CAS No. 1150164-23-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methods and material science, positions it as a valuable tool in both academic research and industrial development. As researchers continue to explore its properties and potential modifications, we can expect even more innovative applications for this fascinating compound.